Cas no 1806983-41-4 (5-Cyano-3-(difluoromethyl)-2-methoxy-4-methylpyridine)

• Product Name: 5-Cyano-3-(difluoromethyl)-2-methoxy-4-methylpyridine
• CAS No: 1806983-41-4
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4875706
• Update Time: 2023-08-20

5-Cyano-3-(difluoromethyl)-2-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-2-methoxy-4-methylpyridine

• Inchi： 1S/C9H8F2N2O/c1-5-6(3-12)4-13-9(14-2)7(5)8(10)11/h4,8H,1-2H3
• InChI Key： ZKHYXTGFIPFHKX-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C#N)C=1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 1.9
• Topological Polar Surface Area: 45.9